N-[2,6-Diethyl-2,3,6-trimethyl-1-(1-phenylethoxy)piperidin-4-ylidene]hydroxylamine

• CAS No.: 478697-26-6
• Molecular Formula: C20H32N2O2
• Molecular Weight: 332.5 g/mol
• IUPAC Name: N-[2,6-diethyl-2,3,6-trimethyl-1-(1-phenylethoxy)piperidin-4-ylidene]hydroxylamine
• InChI: InChI=1S/C20H32N2O2/c1-7-19(5)14-18(21-23)15(3)20(6,8-2)22(19)24-16(4)17-12-10-9-11-13-17/h9-13,15-16,23H,7-8,14H2,1-6H3
• InChI Key: JZFOUKLQMLJLBY-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CC(=NO)C(C(N1OC(C)C2=CC=CC=C2)(C)CC)C)C

Description

N-[2,6-Diethyl-2,3,6-trimethyl-1-(1-phenylethoxy)piperidin-4-ylidene]hydroxylamine is a useful research compound. Its molecular formula is C20H32N2O2 and its molecular weight is 332.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,6-diethyl-2,3,6-trimethyl-1-(1-phenyl-ethoxy)-4-oxopiperidine prepared according to DE 199 09 767 A1 is dissolved in methanol containing 10% by weight of KOH and stirred for 5 hours at room temperature. Methanol is evaporated, the residue is washed with water and dried in vacuo. A solution of 95.24 g (0.3 mol) of 2,6-diethyl-2,3,6-trimethyl-1-(1-phenyl-ethoxy)-4-oxopiperidine and 29.7 g (0.45 mol) 50% aqueous hydroxylamine solution in 150 ml of methanol is stirred under reflux during 5 h. The suspension is then cooled to −8° C. and filtered. The solid is washed with 100 ml of a cold (−20° C.) methanol and dried to afford 64 g (64.1%) of the title compound as a white, microcrystalline powder, mp 130-145 oC. C20H32N2O2 (332.49) calculated C 72.25%, H 9.70%, N 8.43%; found 72.19% C, 9.54% H, 8.43% N.